Iridium muriate

• IUPAC Name: iridium;tetrachloride
• InChI: InChI=1S/4ClH.Ir/h4*1H;/p-4
• InChI Key: YOLNUNVVUJULQZ-UHFFFAOYSA-J
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Ir]
• Molecular Formula: Cl4Ir-4
• Molecular Weight: 334.0 g/mol
• CAS No.: 12645-45-3

Description

Iridium muriate, also known as iridium chloride, is a chemical compound composed of iridium and chlorine. It is typically found in the form of iridium(III) chloride (IrCl₃) or iridium(IV) chloride (IrCl₄). Iridium is a rare and precious metal known for its high density, corrosion resistance, and high melting point. This compound is used in various applications, including catalysis, electronics, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

Iridium muriate can be synthesized through several methods. One common method involves the reaction of iridium metal with chlorine gas at high temperatures. This process produces iridium(III) chloride:

$$\text{2 Ir (s) + 3 Cl}_2 \text{(g) → 2 IrCl}_3 \text{(s)}$$2 Ir (s) + 3 Cl2​(g) → 2 IrCl3​(s)

Another method involves the dissolution of iridium in aqua regia (a mixture of nitric acid and hydrochloric acid), followed by the evaporation of the solution to yield iridium(IV) chloride:

$$\text{Ir (s) + 4 HCl (aq) + 2 HNO}_3 \text{(aq) → IrCl}_4 \text{(aq) + 2 NO}_2 \text{(g) + 2 H}_2\text{O (l)}$$Ir (s) + 4 HCl (aq) + 2 HNO3​(aq) → IrCl4​(aq) + 2 NO2​(g) + 2 H2​O (l)

Industrial Production Methods

Industrial production of this compound typically involves the chlorination of iridium sponge or powder at elevated temperatures. The process is carried out in a controlled environment to ensure the purity of the final product. The resulting iridium chloride is then purified through recrystallization or sublimation.

Chemical Reactions Analysis

Types of Reactions

Iridium muriate undergoes various chemical reactions, including:

Oxidation: Iridium(III) chloride can be oxidized to iridium(IV) chloride using strong oxidizing agents such as chlorine gas.

Reduction: Iridium(IV) chloride can be reduced to iridium(III) chloride using reducing agents like hydrogen gas.

Substitution: Iridium chloride can undergo ligand substitution reactions with various ligands, forming complexes with different properties.

Common Reagents and Conditions

Oxidation: Chlorine gas at elevated temperatures.

Reduction: Hydrogen gas at high temperatures.

Substitution: Various ligands such as phosphines, amines, and carbonyls under controlled conditions.

Major Products Formed

Oxidation: Iridium(IV) chloride (IrCl₄).

Reduction: Iridium(III) chloride (IrCl₃).

Substitution: Various iridium complexes depending on the ligands used.

Scientific Research Applications

Iridium muriate has numerous scientific research applications:

Chemistry: Used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbon-carbon bond formation.

Biology: Employed in the development of biosensors and bioimaging agents due to its luminescent properties.

Medicine: Investigated for its potential use in anticancer therapies, particularly in the form of iridium complexes.

Industry: Utilized in the production of high-performance materials, such as electrodes for electrochemical applications and components in electronic devices.

Mechanism of Action

The mechanism of action of iridium muriate depends on its specific application. In catalysis, iridium chloride acts as a catalyst by facilitating the formation and breaking of chemical bonds. In biological applications, iridium complexes can interact with cellular components, generating reactive oxygen species (ROS) that induce cell death in cancer cells. The molecular targets and pathways involved vary depending on the specific iridium complex and its application.

Comparison with Similar Compounds

Iridium muriate can be compared with other iridium compounds and transition metal chlorides:

Iridium(III) chloride vs. Iridium(IV) chloride: Iridium(III) chloride is more stable and commonly used, while iridium(IV) chloride is a stronger oxidizing agent.

Platinum chloride: Similar to iridium chloride, platinum chloride is used in catalysis and anticancer therapies. iridium compounds often exhibit higher stability and different reactivity profiles.

Ruthenium chloride: Another transition metal chloride used in catalysis and medicine. Iridium chloride complexes often show unique photophysical properties compared to ruthenium complexes.

List of Similar Compounds

• Platinum chloride (PtCl₂, PtCl₄)
• Ruthenium chloride (RuCl₃)
• Rhodium chloride (RhCl₃)
• Palladium chloride (PdCl₂)

This compound stands out due to its unique combination of stability, reactivity, and photophysical properties, making it a valuable compound in various scientific and industrial applications.